Cas no 155628-01-6 (1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one)

1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone with the molecular formula C₁₀H₉F₃O. This compound features a trifluoroacetyl group attached to a 3-ethylphenyl moiety, imparting unique electronic and steric properties. Its trifluoromethyl group enhances electrophilicity, making it a valuable intermediate in organic synthesis, particularly for constructing fluorinated pharmaceuticals, agrochemicals, and specialty materials. The ethyl substituent on the phenyl ring contributes to controlled reactivity and solubility in organic solvents. This ketone is useful in cross-coupling reactions, nucleophilic additions, and as a precursor for heterocyclic compounds. Its stability and well-defined structure facilitate precise modifications in synthetic workflows.
1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one structure
155628-01-6 structure
Product Name:1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one
CAS No:155628-01-6
MF:C10H9F3O
MW:202.173073530197
MDL:MFCD11113543
CID:107082
PubChem ID:23335636
Update Time:2025-10-29

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3-ethylphenyl)-2,2,2-trifluoro-
    • 1-(3-ethylphenyl)-2,2,2-trifluoroethanone
    • 1-(3-Ethyl-phenyl)-2,2,2-trifluoro-ethanone
    • Ethanone, 1-(3-ethylphenyl)-2,2,2-trifluoro- (9CI)
    • 1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one
    • PJSYSOFHIVILHS-UHFFFAOYSA-N
    • BDBM50281124
    • 3'-Ethyl-2,2,2-trifluoroacetophenone
    • AKOS017561883
    • DTXSID30633062
    • 155628-01-6
    • EN300-1931704
    • CHEMBL315634
    • MDL: MFCD11113543
    • Inchi: 1S/C10H9F3O/c1-2-7-4-3-5-8(6-7)9(14)10(11,12)13/h3-6H,2H2,1H3
    • InChI Key: PJSYSOFHIVILHS-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC=CC(=C1)CC)=O)(F)F

Computed Properties

  • Exact Mass: 202.06057
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 221.2±40.0 °C at 760 mmHg
  • Flash Point: 97.9±18.8 °C
  • PSA: 17.07
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one Security Information

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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